Journal Name:Renewable Energy
Journal ISSN:0960-1481
IF:8.634
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/969/description#description
Year of Origin:0
Publisher:Elsevier BV
Number of Articles Per Year:1116
Publishing Cycle:Monthly
OA or Not:Not
Theory-guided design of electron-deficient ruthenium cluster for ampere-level current density electrochemical hydrogen evolution
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.nanoen.2023.108694
Ru-based materials have regarded as ideal alternatives to Pt-based catalysts for hydrogen evolution reaction (HER), however, strong adsorption of H intermediate for Ru-based catalysts results in an unsatisfactory HER activity. Herein, we perform a high-throughput computational screening of different Ru clusters that supported on a carbon substrate embedded with various non-precious metals by comparing their structure stability and adsorption energy of H intermediate. Guided by the computational predictions, a unique 3D catalyst of Ru cluster with a size of < 2 nm anchored on spherical carbon shell confining Ni particles (Ru/Ni@C) is developed. Owing to the strong metal-substrate interaction and optimized electronic structure, Ru/Ni@C exhibits an outstanding HER performance with an ultra-low overpotential of 309 mV at 1.0 A cm−2, outperformed commercial Pt/C and Ru/C catalysts. Experimental observations and theoretical calculations demonstrate the efficient electron transfer from anchored Ru cluster to core Ni particles via carbon layer, which leads to the formation of electron-deficient Ru site, beneficial to adjust the ability of H adsorption and eventually promotes the whole HER process.
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Sustainable Triboelectric Nanogenerators based on Recycled Materials for Biomechanical Energy Harvesting and Self-powered Sensing
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.nanoen.2023.108717
Triboelectric nanogenerators (TENGs) are widely used as a novel kind of sustainable energy harvesting technique. The materials used for TENGs are diverse that include polymers, metals, inorganic and composite materials, etc. However, most of these materials are not recyclable and thus may potentially cause environmental problems. Therefore, this review aims to summarize and discuss sustainable TENGs based on recyclable materials that are largely in line with the sustainable development of our society. Specifically, this review summarizes the current progress in recycled materials based TENGs (RM-TENGs), involving the design, fabrication, evaluation and application of TENGs that are made from recycled materials. First, the current recycling methods for recycled materials are overviewed and the basic procedures in practice are outlined. Then, the energy harvesting and sensing applications of RM-TENGs are critically reviewed and discussed under different classifications of recycled materials. Their potential applications are also demonstrated. Finally, we provide perspectives on the challenges and potential solutions associated with the next-generation recycled-material based TENGs. Using recycled materials to fabricate TENG can break through the existing material limitations of TENGs, and more importantly, create a high level of sustainability by generating sustainable and renewable energies from waste materials.
Detail
Photoelectrochemical Lithium Extraction
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-10 , DOI: 10.1016/j.nanoen.2023.108683
The direct conversion of solar energy to valuable chemicals by mimicking the photosynthesis of natural leaves, known as artificial leaves, is promising for utilizing renewable energy. Herein, we demonstrate the successful extraction of lithium (Li) from natural brine using a photoelectrochemical (PEC) system, combined with a Li-selective membrane process. A Si photoelectrode, with three p–n junctions connected in series (3S-Si), was seamlessly embedded into an H-cell with two compartments separated by a Li1+xAlxGe2−x(PO4)3 membrane. The unassisted PEC Li extraction was performed under AM 1.5 G illumination without other external energy input. The Li concentration in the enriched solution reached 2924.96 ppm with 99.4% atomic selectivity after two PEC stages, and the solar-to-Li extraction efficiency reached 0.355%. Finally, we obtained the valuable product Li2CO3 with 99.93% purity. Economic analysis revealed that this solar-driven Li extraction system was more profitable than the PEC systems for H2 generation, N2 and CO2 reduction. Our study offers a promising approach for Li mining using sustainable energy and improves the economic viability of Li extraction from natural brine.
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Revolutionizing self-powered robotic systems with triboelectric nanogenerators
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.nanoen.2023.108729
Triboelectric nanogenerators (TENGs), offering self-powered actuation, grasping, and sensing capabilities without the need for an external power source, have the potential to revolutionize the field of self-powered robotic systems. TENGs can directly convert mechanical energy into electrical energy that can be used to power small electronics. This review explores the huge potential of TENGs' mechanisms and modes for various robotics actuation and sensing applications. Firstly, the improvements in efficiency and reliability of TENG-based actuation systems by self-powered actuation systems are discussed. Following that, TENG-based grippers having controlled gripping power and a distinctive ability to self-calibrate for precise and sharp object handling are enlightened. Additionally, the design and development of TENG-based pressure sensors incorporated into robotic grippers are further discussed. Self-powered multimode-sensing robotic devices, which can sense many stimuli such as temperature, applied force and its direction, and humidity, are briefly discussed. Integrating self-powered robotic systems with human-machine-interaction (HMI) technologies enables more sophisticated and intelligent robotic contact with its external environment, is also highlighted. Finally, we addressed the challenges and future improvements in this emerging field. In conclusion, TENGs can open up a wide range of opportunities for self-powered actuation, gripping, and sensing with exceptional efficiency and precision while being compatible with both soft and rigid robotic systems.
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A paradigm-shift self-powered optical sensing system enabled by the rotation driven instantaneous discharging triboelectric nanogenerator (RDID-TENG)
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-20 , DOI: 10.1016/j.nanoen.2023.108732
Simultaneously achieving laser sensing and communication in a self-powered and wireless manner benefits a great variety of applications especially for the places with limited electrical supply, such as inhabited islands, etc. Regarded as a promising technology, triboelectric nanogenerators (TENGs) harvest mechanical energies with the environmental motion information revealed. However, until now, few TENG-triggered laser sensing and communication systems have been reported since the current required by the laser is several number orders higher than that of TENGs featuring high impedance and low current. This work reports a revolutionary paradigm using the tailored TENG to drive a laser to achieve environmental sensing and wireless communication in the meanwhile. Unlike conventional TENGs transporting the charge continuously during the friction, the developed rotation driven instantaneous discharging TENG (RDID-TENG) releases the whole accumulated charge by the triboelectric layer in extremely short time (i.e. lower than 500 μs), yielding a periodic and ultrahigh instantaneous current, which is 1000 times higher than that of regular rotational TENGs, making it an excellent pulsed electrical power source to drive the laser. The mechanical to electrical to optical signal conversion was achieved employing such a self-powered sensing system, where both rotational speed and medium contamination information can be extracted from the optical signal. This study proposes a new strategy to regulate the charge transportation of TENGs showing its effectiveness in demonstrated environmental online monitoring.
Detail
Reverse-distribution phase featured gradient heterojunction: A universal strategy to realize high-performance near-infrared organic photodetectors for real-time arterial monitoring
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.nanoen.2023.108673
Near-infrared (NIR) organic photodetectors (OPDs) play significant roles in night vision, optical communication and bio-imaging for low cost, easy fabrication and flexibility. However, their development is facing a serious challenge that efforts on suppressing typically high dark current density (JD) generally encounter photoresponse loss because of accompanying with less exciton generation or poorer carrier extraction. Here, novel structure and mechanism are pioneered to overcome that challenge: forming a reverse-distribution phase featured gradient heterojunction (RP-GHJ) to build an effective charge transport channel. In such structure, increased barriers are established to prevent unfavorable charge injection for suppressing JD. Additionally, photogenerated carriers are wrapped by anti-recombination region in reverse phase for efficient charge extraction. Therefore, RP-GHJ suppresses JD of NIR-OPDs to 8.48 × 10−9 A cm−2 which is far superior to 1.81 × 10−6 A cm−2 of traditional BHJ one (bias of −1 V) and simultaneously keeps high photoresponse. Consequently, RP-GHJ makes NIR-OPD realize stable-high detectivity over 1013 Jones at bias region from 0 to − 0.5 V and when the bias increases from − 0.5 to − 1 V, decrease of specific detectivity is slight (under 830 nm). And more importantly, a very large linear dynamic range of nearly 160 dB is obtained under 0 V bias. The structure is proven to be universally effective in NIR-OPDs and a highly sensitive arterial pulse monitoring is developed. The novel structure and mechanism provide a universal strategy for realizing high-performance NIR-OPDs and their real applications.
Detail
Amino acid modified Ti3C2Tx as electron transport layers for high-performance organic solar cells
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.nanoen.2023.108691
The Ti3C2Tx, as a typical representative of the MXene family, has attracted much attention due to excellent properties in terms of transmittance, conductivity, tunable work function (WF), and low temperature solution processability. However, the work function that needs to be adjusted and a large number of crystal defects in Ti3C2Tx greatly restrict its use in electronic devices. Herein, Ti3C2Tx is modified with amino acids to modulate WF of Ti3C2Tx and passivate its defect sites, thereby improving the electrical properties of Ti3C2Tx and enhancing the performance of organic solar cells (OSCs). Amino acids interact with Ti3C2Tx by charge transfer and forming a surface dipole on the surface, which reduces the WF of Ti3C2Tx. Moreover, -NH2 of amino acids passivates the negatively charged Ti vacancies in Ti3C2Tx, while -COOH of amino acids passivates the positively charged C vacancies, increasing the conductivity of Ti3C2Tx. Consequently, the OSCs with amino acid-modified Ti3C2Tx-based as new electron transport layer (ETL) exhibit more than 18% of power conversion efficiency (PCE) and good device stability. The work shows OSCs with high performance can be fabricated by using environmental-friendly amino acids, which inspires researchers to seek ideas for fabricating efficient devices from natural materials.
Detail
Active-learning accelerated computational screening of A2B@NG catalysts for CO2 electrochemical reduction
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-12 , DOI: 10.1016/j.nanoen.2023.108695
Few-atom catalysts, due to the unique coordination structure compared to metal particles and single-atom catalysts, have the potential to be applied for efficient electrochemical CO2 reduction (CRR). In this study, we designed a class of triple-atom A2B catalysts, with two A metal atoms and one B metal atom either horizontally or vertically embedded in the nitrogen-doped graphene plane. Metals A and B were selected from 17 elements across 3d to 5d transition metals. The structural stability and CRR activity of the 257 constructed A2B catalysts were evaluated. The active-learning approach was applied to predict the adsorption site of key reaction intermediate *CO, which only used 40% computing resources in comparison to “brute force” calculation and greatly accelerated the large amount of computation brought by the large number of A2B catalysts. Our results reveal that these triple atom catalysts can selectively produce more valuable hydrocarbon products while preserving high reactivity. Additionally, six triple-atom catalysts were proposed as potential CRR catalysts. These findings provide a theoretical understanding of the experimentally synthesized Fe3 and Ru3-N4 catalysts and lay a foundation for future discovery of few-atom catalysts and carbon materials in other applications. A new machine learning method, masked energy model, was also proposed which outperforms existing methods by approximately 5% when predicting low-coverage adsorption sites.
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Research progress on the development of solar-driven nanomaterial and corresponding system design for atmospheric water collection
Renewable Energy ( IF 8.634 ) Pub Date: 2023-06-29 , DOI: 10.1016/j.nanoen.2023.108660
Atmospheric water harvesting presents an effective solution to the global freshwater crisis by passively adsorbing and collecting water molecules from the air. Solar-driven atmospheric water harvesting (SAWH) is gaining attention due to its low energy consumption, distributable, and environmentally friendly freshwater production method. SAWH can serve as a vital tool to alleviate water scarcity in remote and arid regions. This summary aims to review recent advancements in SAWH technology research. The development and performance of traditional porous adsorbents, hygroscopic salts, hydrogels, MOFs, photothermal materials, and new bionic-type porous materials were compared to analyze their advantages and limitations when applied to SAWH. We propose corresponding research and development ideas to address the issues. Furthermore, the design improvements of water collection systems and devices applied in real-life scenarios were reviewed and summarized. Lastly, this summary provides an outlook on the future development of the field.
Detail
Electrochemical activation strategy enabled ammonium vanadate cathodes for all-climate zinc-ion batteries
Renewable Energy ( IF 8.634 ) Pub Date: 2023-07-05 , DOI: 10.1016/j.nanoen.2023.108671
Aqueous zinc-ion batteries (ZIBs) have attracted significant attention for grid-scale energy applications due to their low cost, intrinsic safety, and environmental friendliness. However, the energy density of current ZIBs is impeded by unsatisfactory performance of cathodes, due to their limited areal capacity and low active material loading, especially at extreme environments. Herein, an electrochemical activation strategy is put forward to build high energy density ZIBs by designing a flexible cathode composed of NH4+ pillared ammonium vanadate nanosheets on carbon cloth (NVMCE@CC). The electrochemical activation process with high anodic potential (> 1.5 V vs. Zn2+/Zn) guarantees the effective conversion of low-valent to high-valent vanadium and promotes the utilization of large amounts of vanadium elements in the NVMCE@CC composite. Meanwhile, the pillared NH4+ ions expand the interlayer spacing and enhance the structural integrity through the hydrogen bonding between NH4+ and V-O framework. Consequently, the activated NVMCE@CC cathode with a high mass-loading of ∼5.2 mg cm−2 delivers large areal capacity (∼1.74 mAh cm−2 at 1 mA cm−2) and superior cycling stability (capacity retention of 72.1% after 1500 cycles). Importantly, the flexible cathode shows admirable capacities of 0.52 mAh cm−2 at 60 °C and 0.55 mAh cm−2 at − 10 °C, respectively. Moreover, the NVMCE@CC//Zn@CC quasi-solid-state battery demonstrates excellent safety performance and performs well in extreme situations, including bending, cutting, hammering, and washing. This work provides enlightenment for the development of large-areal-capacity vanadium-based cathode materials for practical ZIBs.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术2区 ENERGY & FUELS 能源与燃料2区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
10.00 157 Science Citation Index Expanded Not
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original scientific engineering research papers